Cas no 591209-26-6 (threo-Pentitol, 1,4-anhydro-2,3-dideoxy-3-(1,1-dimethylethyl)-)

threo-Pentitol, 1,4-anhydro-2,3-dideoxy-3-(1,1-dimethylethyl)- structure
591209-26-6 structure
Product Name:threo-Pentitol, 1,4-anhydro-2,3-dideoxy-3-(1,1-dimethylethyl)-
CAS No:591209-26-6
MF:C11H14O2
MW:178.227663516998
CID:4053253
Update Time:2025-03-24

threo-Pentitol, 1,4-anhydro-2,3-dideoxy-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • threo-Pentitol, 1,4-anhydro-2,3-dideoxy-3-(1,1-dimethylethyl)-
    • threo-Pentitol, 1,4-anhydro-2,3-dideoxy-3-phenyl-
    • Inchi: 1S/C11H14O2/c12-8-11-10(6-7-13-11)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11+/m0/s1
    • InChI Key: CBQVFRRUEDEVOV-WDEREUQCSA-N
    • SMILES: C([C@H]1OCC[C@H]1C1C=CC=CC=1)O

Experimental Properties

  • Density: 1.096±0.06 g/cm3(Predicted)
  • Boiling Point: 308.4±17.0 °C(Predicted)
  • pka: 14.44±0.10(Predicted)
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